![molecular formula C22H26N4O6 B2868394 1,3-dimethyl-6-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)pyrrolidine-1-carbonyl)-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione CAS No. 1787880-44-7](/img/structure/B2868394.png)
1,3-dimethyl-6-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)pyrrolidine-1-carbonyl)-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione
Description
The compound is a complex organic molecule with several functional groups. It contains a pyrrolo[2,3-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of this compound could potentially involve a multicomponent reaction of phenylglyoxal hydrate, 1,3-dimethylbarbituric acid, and 4-hydroxy-6-methyl-2H-pyran-2-one . This method is based on a tandem Knoevenagel–Michael protocol . The structure of the synthesized compound was proven by 1H, 13C-NMR, and IR spectroscopy, mass spectrometry, and elemental analysis .Scientific Research Applications
Pharmaceutical Drug Development
This compound, with its imidazole core, is part of a class of molecules known for a wide range of pharmacological activities. Imidazole derivatives are known to exhibit antibacterial, antifungal, antiviral, and anti-inflammatory properties . The structural complexity of this compound suggests it could be a candidate for drug development, potentially offering new treatments for diseases requiring modulation of biological pathways.
Antimicrobial Agents
The antimicrobial potential of imidazole derivatives makes them valuable in the development of new antimicrobial agents. Given the rise of antibiotic-resistant strains of bacteria, compounds like this could be pivotal in synthesizing new classes of antibiotics to combat hard-to-treat infections .
Agricultural Chemistry
In agriculture, compounds with antimicrobial properties can be used to develop plant protectants or pesticides. The application of such compounds can help in controlling the spread of plant diseases and increase crop yield by preventing infections .
Biotechnological Research
The compound’s structure indicates potential use in biotechnological applications, such as the development of bio-based materials or as a building block for complex biomolecules. Its reactivity could be harnessed in synthetic biology to create novel enzymes or metabolic pathways .
Chemical Synthesis
In synthetic chemistry, this compound could serve as a precursor or an intermediate in the synthesis of more complex molecules. Its multifaceted structure allows for various chemical modifications, making it a versatile tool in the chemist’s arsenal .
Material Science
The inherent properties of this compound could be explored in material science for the creation of new polymers or coatings with unique characteristics, such as enhanced durability or resistance to environmental factors .
Analytical Chemistry
Derivatives of this compound could be used as reagents or markers in analytical chemistry, aiding in the detection and quantification of other substances through techniques like chromatography or spectroscopy .
Therapeutic Research
Research into the therapeutic applications of imidazole derivatives continues to be a promising field. This compound could be investigated for its efficacy in treating various diseases, particularly those where other imidazole-based drugs have shown promise .
properties
IUPAC Name |
1,3-dimethyl-6-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]-7-propylpyrrolo[2,3-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O6/c1-5-7-26-17(11-16-19(26)23(3)22(30)24(4)20(16)28)21(29)25-8-6-14(12-25)32-15-9-13(2)31-18(27)10-15/h9-11,14H,5-8,12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRMYWAKKCZWOKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)N3CCC(C3)OC4=CC(=O)OC(=C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-nitrophenyl)acetamide](/img/no-structure.png)
![Methyl 4-[(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoyl]benzoate](/img/structure/B2868323.png)
![3-cyclopentyl-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propanamide](/img/structure/B2868330.png)
![N-(2-methoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2868331.png)
![5-bromo-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride](/img/structure/B2868334.png)